Cas no 73279-38-6 ((+/-)5-hete methyl ester)

(+/-)5-hete methyl ester structure
(+/-)5-hete methyl ester structure
Product Name:(+/-)5-hete methyl ester
CAS No:73279-38-6
MF:C21H34O3
MW:334.49286699295
CID:977950
PubChem ID:13075004
Update Time:2025-04-19

(+/-)5-hete methyl ester Chemical and Physical Properties

Names and Identifiers

    • (+/-)5-hete methyl ester
    • (±)5-HETE methyl ester
    • 5-HYDROXYEICOSATETRAENOIC ACID METHYL ESTER
    • (+/-)-5-HYDROXY-(6E,8Z,11Z,14Z)-*EICOSAT ETRAENOIC A
    • (+/-)5-HYDROXY-6E,8Z,11Z,14Z-EICOSATETRAENOIC ACID, METHYL ESTER
    • METHYL (6E,8Z,11Z,14Z)-5-HYDROXYICOSA-6,8,11,14-TETRAENOATE
    • 5-hydroxy-6(E),8(Z),11(Z),14(Z)-eicosatetraenoic acid, methyl ester
    • SR-01000946913
    • SR-01000946913-1
    • 73279-38-6
    • CHEMBL56676
    • 70968-99-9
    • DB-220862
    • 6,8,11,14-Eicosatetraenoic acid, 5-hydroxy-, methyl ester, (6E,8Z,11Z,14Z)-
    • Methyl (6e,8z,11z,14z)-5-hydroxy-6,8,11,14-icosatetraenoate
    • Inchi: 1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20(22)18-16-19-21(23)24-2/h7-8,10-11,13-15,17,20,22H,3-6,9,12,16,18-19H2,1-2H3/b8-7-,11-10-,14-13-,17-15+
    • InChI Key: RWLSHOXCJVZJMD-IQTJLPEBSA-N
    • SMILES: OC(/C=C/C=C\C/C=C\C/C=C\CCCCC)CCCC(=O)OC

Computed Properties

  • Exact Mass: 334.25100
  • Monoisotopic Mass: 334.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 15
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 5.27590

(+/-)5-hete methyl ester Security Information

  • Hazard Category Code: 11
  • Safety Instruction: 7-16-23-45
  • Hazardous Material Identification: F T

(+/-)5-hete methyl ester Pricemore >>

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